Cas no 36297-88-8 (bis(4-carboxyphenyl)diselenide)

• Product Name: bis(4-carboxyphenyl)diselenide
• CAS No: 36297-88-8
• MF: C₁₄H₁₀O₄Se₂
• MW: 400.146802425385
• MDL: MFCD09037788
• CID: 921212
• PubChem ID: 364988
• Update Time: 2025-07-18

bis(4-carboxyphenyl)diselenide Chemical and Physical Properties

Names and Identifiers

• bis(4-carboxyphenyl)diselenide
• 4-[(4-carboxyphenyl)diselanyl]benzoic acid
• 4,4'-Diselandiyl-di-benzoesaeure
• 4,4'-diselane-1,2-diyldibenzoic acid
• 4,4'-diselanediyl-di-benzoic acid
• 4.4'-Diseleno-dibenzoesaeure
• Bis-(4-carboxy-phenyl)-diselenid
• Diphenyldiselenid-dicarbonsaeure-(4.4')
• SCHEMBL5873354
• NCI60_010492
• 36297-88-8
• 4,4'-Diselanediyldibenzoic acid
• NSC-631891
• NSC631891
• AKOS015969227
• DTXSID70327110
• CHEMBL1997083

• MDL： MFCD09037788
• Inchi： 1S/C14H10O4Se2/c15-13(16)9-1-5-11(6-2-9)19-20-12-7-3-10(4-8-12)14(17)18/h1-8H,(H,15,16)(H,17,18)
• InChI Key： FBPGMBHXJYLHRA-UHFFFAOYSA-N
• SMILES： [Se](C1C=CC(C(=O)O)=CC=1)[Se]C1C=CC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 401.89100
• Monoisotopic Mass: 401.89095g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 0.35720

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on bis(4-carboxyphenyl)diselenide

Recent Advances in the Study of Bis(4-carboxyphenyl)diselenide (CAS: 36297-88-8) in Chemical Biology and Pharmaceutical Research

Bis(4-carboxyphenyl)diselenide (CAS: 36297-88-8) is an organoselenium compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its diselenide (-Se-Se-) bridge and carboxyl functional groups, exhibits unique redox properties and biological activities, making it a promising candidate for therapeutic development and mechanistic studies. Recent studies have explored its roles as an antioxidant, anti-inflammatory agent, and modulator of cellular signaling pathways, highlighting its versatility in biomedical applications.

One of the key areas of research focuses on the antioxidant properties of bis(4-carboxyphenyl)diselenide. Studies have demonstrated its ability to scavenge reactive oxygen species (ROS) and protect cells from oxidative stress, a critical factor in the pathogenesis of various diseases, including neurodegenerative disorders and cardiovascular diseases. The diselenide moiety is particularly effective in catalyzing the reduction of peroxides, mimicking the activity of endogenous antioxidant enzymes such as glutathione peroxidase (GPx). This property has spurred interest in developing bis(4-carboxyphenyl)diselenide derivatives as therapeutic agents for oxidative stress-related conditions.

In addition to its antioxidant effects, bis(4-carboxyphenyl)diselenide has been investigated for its anti-inflammatory potential. Recent in vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and suppress the activation of nuclear factor-kappa B (NF-κB), a central regulator of inflammatory responses. These findings suggest its potential utility in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Furthermore, the compound's ability to modulate immune responses has opened new avenues for research in immunopharmacology.

The mechanistic insights into the biological activities of bis(4-carboxyphenyl)diselenide have been advanced through structural and computational studies. Researchers have employed density functional theory (DFT) calculations and X-ray crystallography to elucidate the compound's electronic structure and interaction with biological targets. These studies have revealed that the carboxyl groups play a crucial role in stabilizing the diselenide bridge and facilitating interactions with proteins and enzymes. Such detailed understanding is essential for rational drug design and optimization of bis(4-carboxyphenyl)diselenide-based therapeutics.

Recent synthetic efforts have also focused on modifying the structure of bis(4-carboxyphenyl)diselenide to enhance its pharmacological properties. For instance, researchers have explored the introduction of substituents on the phenyl rings or the replacement of carboxyl groups with other functional moieties to improve solubility, bioavailability, and target specificity. These modifications have yielded derivatives with improved efficacy and reduced toxicity, paving the way for preclinical and clinical evaluations.

Despite the promising findings, challenges remain in the development of bis(4-carboxyphenyl)diselenide as a therapeutic agent. Issues such as potential selenium toxicity, stability under physiological conditions, and precise targeting of diseased tissues need to be addressed. Ongoing research aims to overcome these hurdles through innovative formulation strategies and targeted delivery systems, such as nanoparticles and prodrug approaches.

In conclusion, bis(4-carboxyphenyl)diselenide (CAS: 36297-88-8) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its unique redox properties, combined with its antioxidant and anti-inflammatory activities, make it a valuable tool for understanding disease mechanisms and developing novel therapeutics. Continued research into its structure-activity relationships, mechanistic pathways, and therapeutic applications will undoubtedly yield further breakthroughs in the field.